Cas no 10539-81-8 (N,N-bis(1-methylethyl)Sulfamide)

N,N-bis(1-methylethyl)Sulfamide structure
10539-81-8 structure
Product Name:N,N-bis(1-methylethyl)Sulfamide
CAS No:10539-81-8
MF:C6H16N2O2S
MW:180.268440246582
CID:2119128
PubChem ID:19782950
Update Time:2025-04-21

N,N-bis(1-methylethyl)Sulfamide Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(1-methylethyl)Sulfamide
    • DA-48086
    • 10539-81-8
    • CHEMBL168408
    • SCHEMBL42537
    • A1-20536
    • N,N-Diisopropylamine sulfonamide
    • BDBM50124169
    • 2-[propan-2-yl(sulfamoyl)amino]propane
    • N,N-diisopropylsulfamide
    • Inchi: 1S/C6H16N2O2S/c1-5(2)8(6(3)4)11(7,9)10/h5-6H,1-4H3,(H2,7,9,10)
    • InChI Key: ANZYZQPWDHQGHU-UHFFFAOYSA-N
    • SMILES: S(N)(N(C(C)C)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 180.09324893Da
  • Monoisotopic Mass: 180.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.8Ų
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